
3-Fluoroisonicotinaldehyde: A Technical
Overview of its Chemical Properties and

Structure

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Fluoroisonicotinaldehyde

Cat. No.: B1302963 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Fluoroisonicotinaldehyde, also known as 3-fluoro-4-pyridinecarboxaldehyde, is a

fluorinated pyridine derivative of interest in medicinal chemistry and drug discovery. The

presence of a fluorine atom and an aldehyde group on the pyridine ring imparts unique

electronic properties that can influence its reactivity, binding affinity to biological targets, and

metabolic stability. This technical guide provides a comprehensive overview of the known

chemical properties and structural features of 3-Fluoroisonicotinaldehyde, based on currently

available data.

Chemical and Physical Properties
A summary of the key chemical and physical properties of 3-Fluoroisonicotinaldehyde is

presented in the table below. This data is essential for its handling, characterization, and

application in a laboratory setting.
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Property Value Reference(s)

Molecular Formula C₆H₄FNO [1][2]

Molecular Weight 125.10 g/mol [1][2]

CAS Number 40273-47-0 [1]

Appearance Light yellow to yellow liquid [1]

Boiling Point 70 °C at 25 mmHg [1]

Density 1.2550 g/mL at 25 °C [1]

Refractive Index (n20/D) 1.5170 [1]

Flash Point 153 °F (67.2 °C) [1]

pKa (Predicted) 0.84 ± 0.18 [1]

Storage Temperature
Room Temperature, sealed in

dry, keep in dark place
[1]

Chemical Structure
The structural details of 3-Fluoroisonicotinaldehyde are fundamental to understanding its

chemical behavior.

IUPAC Name: 3-Fluoropyridine-4-carbaldehyde[1]

Synonyms: 3-Fluoroisonicotinal, 3-Fluoro-4-formylpyridine[1]

SMILES String: O=Cc1cnccc1F

InChI Key: KLKQXQXSZCNWLZ-UHFFFAOYSA-N

Caption: 2D structure of 3-Fluoroisonicotinaldehyde.
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A documented synthesis of 3-Fluoroisonicotinaldehyde is reported in the scientific literature.

[1] However, the detailed experimental procedure from the primary source, Tetrahedron, 39, p.

2009, 1983, was not accessible through the conducted searches. For researchers intending to

synthesize this compound, it is recommended to consult this original publication for a

comprehensive methodology.

Spectroscopic Analysis
Detailed experimental protocols for acquiring Nuclear Magnetic Resonance (NMR), Infrared

(IR), and Mass Spectrometry (MS) data for 3-Fluoroisonicotinaldehyde are not available in

the public domain resources accessed. Standard analytical chemistry procedures would apply

for obtaining these spectra.

Spectroscopic Data
At the time of this report, specific experimental spectroscopic data (¹H NMR, ¹³C NMR, IR, and

Mass Spectra) for 3-Fluoroisonicotinaldehyde were not found in the searched databases.

Researchers are advised to acquire this data experimentally for full characterization.

Biological Activity and Signaling Pathways
Currently, there is no publicly available information regarding the specific biological activities,

such as enzyme inhibition or receptor binding, of 3-Fluoroisonicotinaldehyde. Consequently,

its involvement in any signaling pathways is unknown. This represents a significant knowledge

gap and an area for future research.
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Caption: Logical workflow for investigating 3-Fluoroisonicotinaldehyde.

Safety and Handling
3-Fluoroisonicotinaldehyde is classified as an irritant.[1] Standard laboratory safety protocols

should be followed when handling this compound, including the use of personal protective

equipment (PPE) such as gloves, safety glasses, and a lab coat. Work should be conducted in

a well-ventilated fume hood. For detailed safety information, refer to the Material Safety Data

Sheet (MSDS) provided by the supplier.

Conclusion
3-Fluoroisonicotinaldehyde is a readily characterizable small molecule with potential

applications in chemical synthesis and drug discovery. While its fundamental chemical and

physical properties are documented, a significant opportunity exists for further research into its

synthesis, detailed spectroscopic characterization, and, most notably, its biological activities.

The elucidation of its pharmacological profile could pave the way for its use as a scaffold or

intermediate in the development of novel therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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